
Application Notes and Protocols: Melamine
Cyanurate in Low-Smoke Zero-Halogen (LSZH)

Cables

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B034449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of melamine cyanurate
(MCA) as a halogen-free flame retardant in Low-Smoke Zero-Halogen (LSZH) cable

applications. This document details the flame retardant mechanism, presents quantitative

performance data, and outlines key experimental protocols for evaluating LSZH compounds

containing MCA.

Introduction to Melamine Cyanurate in LSZH
Applications
Melamine cyanurate is a salt complex formed from melamine and cyanuric acid, recognized

for its effective flame retardant properties in polymers.[1][2] As a nitrogen-based, halogen-free

additive, it is a preferred choice for LSZH cable compounds, addressing the increasing demand

for materials that are not only fire-safe but also environmentally friendly.[1] When exposed to

fire, LSZH cables formulated with melamine cyanurate exhibit low smoke emission, minimal

toxic fume release, and an absence of corrosive acid gases, which are critical safety features in

enclosed spaces.[3]

Key Advantages of Melamine Cyanurate:
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Halogen-Free: Eliminates the environmental and health concerns associated with

halogenated flame retardants, which can release toxic and corrosive gases like dioxins and

furans during combustion.

Low Smoke Density: Materials containing MCA typically show lower smoke density during a

fire, which is crucial for visibility during evacuations.[2]

Good Thermal Stability: MCA possesses high thermal stability, with a decomposition

temperature generally above 300°C, making it suitable for processing with a variety of

polymers at elevated temperatures without premature degradation.[2]

Synergistic Potential: It can be used in combination with other flame retardants, such as

phosphorus-based compounds or mineral fillers like aluminum hydroxide (ATH) and

magnesium hydroxide (MDH), to achieve synergistic effects and enhance overall

performance.

Flame Retardant Mechanism
The flame retardancy of melamine cyanurate operates through a multi-faceted mechanism in

both the gas and condensed phases upon exposure to high temperatures.

Endothermic Decomposition: MCA undergoes an endothermic decomposition, absorbing a

significant amount of heat from the burning material. This cooling effect slows down the

combustion process.

Gas Phase Dilution: Upon decomposition, it releases non-combustible gases, primarily

nitrogen and ammonia. These inert gases dilute the concentration of flammable gases and

oxygen in the flame zone, thereby inhibiting combustion.

Char Formation: In some polymer systems, MCA promotes the formation of a stable,

insulating char layer on the surface of the material. This char acts as a barrier, limiting the

transfer of heat to the underlying polymer and restricting the release of flammable volatiles.
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Caption: Flame retardant mechanism of Melamine Cyanurate.

Performance Data in LSZH Formulations
The incorporation of melamine cyanurate into LSZH cable compounds significantly enhances

their flame retardant properties. The following tables summarize quantitative data from studies

on polyethylene (PE) and ethylene-vinyl acetate (EVA) based compounds, which are common

base polymers for LSZH applications.

Table 1: Performance of Melamine Cyanurate as a Partial Replacement for Magnesium

Hydroxide (MH) in a Polyethylene-based Cable Compound
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Sample
ID

MH
Content
(%)

MCA
Content
(%)

LOI (%)

UL 94
Rating
(1.6
mm)

Tensile
Strengt
h (MPa)

Elongati
on at
Break
(%)

Volume
Resistiv
ity
(Ω·cm)

Control 42.5 0 28.5
No

Rating
12.5 180 2.1 x 10¹⁵

Z-1 41.5 1 29.0
No

Rating
12.2 175 2.0 x 10¹⁵

Z-4 38.5 4 31.5 V-2 11.5 160 2.2 x 10¹⁵

Z-6 36.5 6 32.0 V-1 11.0 150 2.1 x 10¹⁵

Z-9 33.5 9 32.5 V-0 10.2 135 2.0 x 10¹⁵

Data adapted from a study investigating the partial replacement of magnesium hydroxide with

melamine cyanurate in a flame-retardant polyethylene cable material.[4] As MCA substitution

increases, flame retardancy (LOI and UL 94 rating) significantly improves, while mechanical

properties like tensile strength and elongation at break show a gradual decline.[4] Volume

resistivity remains relatively stable across the formulations.[4]

Table 2: Synergistic Effect of Melamine Cyanurate in an Ethylene-Vinyl Acetate (EVA)

Copolymer Compound
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Formula
tion

LOI (%)

UL 94
Rating
(3.2
mm)

pHRR
(kW/m²)

THR
(MJ/m²)

TSP
(m²)

Tensile
Strengt
h (MPa)

Elongati
on at
Break
(%)

EVA

(Neat)
18.0

No

Rating
1250 110 25 25.0 800

EVA +

30%

AHP/MC

A/MoS₂

(18.7/9.4/

2 wt%)

38.5 V-0 350 75 15 15.2 654

pHRR: Peak Heat Release Rate; THR: Total Heat Release; TSP: Total Smoke Production. Data

adapted from a study on EVA composites with a synergistic flame retardant system including

aluminum hypophosphite (AHP), melamine cyanurate (MCA), and molybdenum disulfide

(MoS₂).[5] This demonstrates the high efficiency of synergistic systems containing MCA.

Experimental Protocols
Accurate and reproducible evaluation of LSZH compounds is critical. The following are detailed

protocols for key flammability and smoke generation tests.
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Caption: Experimental workflow for evaluating LSZH compounds.

Limiting Oxygen Index (LOI) Test

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b034449?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard: ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material. A higher LOI value

indicates better flame retardancy.

Apparatus:

Heat-resistant glass test column.

Specimen holder to position the sample vertically.

Gas supply and control system for oxygen and nitrogen.

Ignition source (e.g., propane torch).

Procedure:

Specimen Preparation: Prepare specimens of the specified dimensions (typically 80-150 mm

long, 10 mm wide, and 4 mm thick).

Setup: Place the specimen vertically in the holder in the center of the glass column.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Set an

initial oxygen concentration and adjust the flow rate to 4 ± 1 cm/s.

Ignition: Ignite the top of the specimen with the ignition source and then remove the flame.

Observation: Observe the burning behavior of the specimen. The test is considered a "pass"

for a given oxygen concentration if the flame self-extinguishes before a certain duration or

before burning a specified length of the specimen.

Concentration Adjustment: Adjust the oxygen concentration in subsequent tests based on

the previous result (increase if extinguished, decrease if it continued to burn).

Determination of LOI: The LOI is the minimum oxygen concentration, determined to a

precision of 0.1%, at which the material meets the criteria for sustained combustion.
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UL 94 Vertical Burning Test
Standard: IEC 60695-11-10

Objective: To evaluate the burning characteristics of a plastic material after exposure to a small

flame ignition source.

Apparatus:

Test chamber, free from drafts.

Bunsen burner with a 10 mm diameter barrel.

Specimen clamp and stand.

Timing device.

Surgical cotton.

Procedure:

Specimen Preparation: Prepare five specimens of the specified dimensions (typically 125

mm x 13 mm, with a thickness not exceeding 13 mm).

Setup: Clamp a specimen vertically with its lower end 300 mm above a layer of dry surgical

cotton.

First Flame Application: Apply a 20 mm high blue flame to the center of the bottom edge of

the specimen for 10 seconds.

First Observation: After 10 seconds, remove the flame and record the afterflame time (t1).

Second Flame Application: As soon as the flaming combustion ceases, immediately re-apply

the flame for another 10 seconds.

Second Observation: After the second flame application, remove the flame and record the

afterflame time (t2) and the afterglow time (t3).

Dripping: Note whether any flaming drips ignite the cotton below.
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Classification: Classify the material as V-0, V-1, or V-2 based on the criteria in the table

below.

Table 3: UL 94 Vertical Burn Classification Criteria

Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (Σ(t1+t2))

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping of flaming

particles that ignite

cotton

No No Yes

Burning up to the

holding clamp
No No No

Smoke Density Test (3-Meter Cube Test)
Standard: IEC 61034-2

Objective: To measure the generation of smoke from burning cables by monitoring the

attenuation of a light beam.

Apparatus:

A sealed test chamber with dimensions of 3m x 3m x 3m.
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A light source (white light) and a photometric system (photocell) mounted on opposite walls.

A fan to ensure even distribution of smoke.

A fire source (tray of alcohol).

Procedure:

Cable Sample: A specified length and number of cable samples are placed horizontally

above the fire source.

Ignition: The alcohol in the tray is ignited.

Measurement: The test runs for 40 minutes. The fan circulates the air and smoke within the

chamber. The photometric system continuously measures the light transmittance through the

chamber.

Result: The primary result is the minimum light transmittance recorded during the test. For a

cable to be classified as low-smoke, a minimum light transmittance of 60% is typically

required.

Conclusion
Melamine cyanurate is a highly effective, halogen-free flame retardant for use in LSZH cable

compounds. Its mechanism of action, involving endothermic decomposition, gas-phase dilution,

and char formation, contributes to significantly improved fire safety performance. While high

loading levels of MCA can impact the mechanical properties of the base polymer, its use in

synergistic systems or as a partial replacement for mineral fillers can lead to optimized

formulations that meet stringent flammability and smoke emission standards while maintaining

acceptable mechanical and electrical properties for cable applications. The protocols outlined in

this document provide a standardized framework for researchers to evaluate and compare the

performance of novel LSZH formulations containing melamine cyanurate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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